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Compound of Interest

Compound Name: Benzacine

Cat. No.: B058216

This guide provides a detailed overview of the molecular formula and molecular weight of
Benzocaine, a widely used local anesthetic. It is intended for researchers, scientists, and
professionals in drug development seeking comprehensive technical information.

Molecular Identity and Weight

Benzocaine, chemically known as ethyl 4-aminobenzoate, is an ester of p-aminobenzoic acid
(PABA) and ethanol.[1][2] Its fundamental molecular properties are crucial for its
characterization, synthesis, and application in pharmaceutical formulations.

Table 1: Molecular Formula and Molecular Weight of Benzocaine

Property Value Reference
Molecular Formula CoH11NO:2 [31141[5]
Molar Mass 165.19 g/mol [4][5]

Monoisotopic Molecular
Weight

165.078978601 Da

Experimental Protocols for Characterization

The determination and confirmation of Benzocaine's molecular formula and weight involve
several standard analytical techniques. Below are detailed methodologies for key experiments.
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1. Mass Spectrometry for Molecular Weight Determination

¢ Objective: To determine the precise molecular weight of Benzocaine.

o Methodology:

o Sample Preparation: A dilute solution of Benzocaine is prepared in a suitable volatile
solvent, such as methanol or acetonitrile.

o lonization: The sample is introduced into the mass spectrometer. Electron ionization (El) is
a common method where the sample is bombarded with electrons, causing ionization and
fragmentation.

o Mass Analysis: The ionized molecules and their fragments are accelerated into a mass
analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions
based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which
plots ion intensity versus m/z. The molecular ion peak ([M]*) will correspond to the
molecular weight of Benzocaine. High-resolution mass spectrometry can provide the exact
mass, which helps in confirming the elemental composition.

2. Infrared (IR) Spectroscopy for Functional Group Identification

o Objective: To identify the functional groups present in the Benzocaine molecule, which helps
in confirming its structure.

» Methodology:

o Sample Preparation: A small amount of solid Benzocaine can be mixed with potassium
bromide (KBr) and pressed into a thin pellet. Alternatively, a solution can be prepared and
analyzed.

o Analysis: The sample is placed in an IR spectrometer, where it is irradiated with infrared
light of various wavelengths.
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o Spectral Interpretation: The molecule absorbs IR radiation at specific frequencies
corresponding to the vibrational frequencies of its bonds. The resulting IR spectrum will
show absorption bands characteristic of the functional groups in Benzocaine, such as the
N-H stretches of the primary amine, the C=0 stretch of the ester, and the C-O stretch.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

o Objective: To determine the detailed structure of the Benzocaine molecule by identifying the
chemical environment of its hydrogen (*H NMR) and carbon (33C NMR) atoms.

o Methodology:

o Sample Preparation: A small amount of Benzocaine is dissolved in a deuterated solvent
(e.g., CDCIs or DMSO-ds).

o Analysis: The sample is placed in a strong magnetic field within an NMR spectrometer and
irradiated with radio waves.

o Spectral Interpretation: The resulting NMR spectrum provides information on the number
of different types of protons and carbons, their chemical shifts, and their coupling patterns.
This data allows for the complete elucidation of the molecular structure, confirming the
arrangement of atoms as predicted by the molecular formula.

Conceptual Workflow for Molecular Characterization

The following diagram illustrates a typical workflow for the determination of the molecular
formula and weight of a chemical compound like Benzocaine.
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Caption: Workflow for Benzocaine Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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